Cas no 4105-95-7 (4-Octadecyloxybenzaldehyde)

• Product Name: 4-Octadecyloxybenzaldehyde
• CAS No: 4105-95-7
• MF: C₂₅H₄₂O₂
• MW: 374.599788188934
• MDL: MFCD00143357
• CID: 821646
• PubChem ID: 87574215
• Update Time: 2025-04-19

4-Octadecyloxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Octadecyloxy)benzaldehyde
• 4-Octadecyloxybenzaldehyde
• 4-octadecoxybenzaldehyde
• Benzaldehyde, 4-(octadecyloxy)-
• 4-OCTADECYLOXY-BENZALDEHYDE
• AKTNFINCBVUXEH-UHFFFAOYSA-N
• VZ29634
• AX8001784
• O0223
• A825422
• 4-N-Octadecylocybenzaldehyde
• 4105-95-7
• 4-Octadecyloxybenzaldehyde, >/=95%
• DTXSID30403247
• 4-n-octadecyloxybenzaldehyde
• SCHEMBL1239921
• AKOS015839814
• T72440
• AS-59464
• MFCD00143357
• DB-049710

• MDL： MFCD00143357
• Inchi： 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-25-20-18-24(23-26)19-21-25/h18-21,23H,2-17,22H2,1H3
• InChI Key： AKTNFINCBVUXEH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.31800
• Monoisotopic Mass: 374.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.923
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 240°C/2mmHg(lit.)
• Flash Point: 170.8°C
• Refractive Index: 1.495
• PSA: 26.30000
• LogP: 8.13940